Cas no 320423-99-2 (1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE)

1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE Chemical and Physical Properties
Names and Identifiers
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- 1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE
- (E)-1-[(1-chloro-3,4-dihydronaphthalen-2-yl)methylidene]-2-(4-fluorophenyl)hydrazine
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- Inchi: 1S/C17H14ClFN2/c18-17-13(6-5-12-3-1-2-4-16(12)17)11-20-21-15-9-7-14(19)8-10-15/h1-4,7-11,21H,5-6H2
- InChI Key: YCZVSVBBEOLBNW-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C=CC=C2)CCC=1C=NNC1=CC=C(F)C=C1
1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | 12N-506S-100MG |
1-chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone |
320423-99-2 | >90% | 100mg |
£110.00 | 2025-02-09 | |
Key Organics Ltd | 12N-506S-1MG |
1-chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone |
320423-99-2 | >90% | 1mg |
£28.00 | 2025-02-09 | |
Key Organics Ltd | 12N-506S-5MG |
1-chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone |
320423-99-2 | >90% | 5mg |
£35.00 | 2025-02-09 | |
Ambeed | A892684-1g |
(E)-1-[(1-Chloro-3,4-dihydronaphthalen-2-yl)methylidene]-2-(4-fluorophenyl)hydrazine |
320423-99-2 | 90% | 1g |
$350.0 | 2024-04-20 | |
Key Organics Ltd | 12N-506S-50MG |
1-chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone |
320423-99-2 | >90% | 50mg |
£77.00 | 2025-02-09 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00867677-1g |
(E)-1-[(1-Chloro-3,4-dihydronaphthalen-2-yl)methylidene]-2-(4-fluorophenyl)hydrazine |
320423-99-2 | 90% | 1g |
¥2401.0 | 2023-03-29 | |
Key Organics Ltd | 12N-506S-10MG |
1-chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone |
320423-99-2 | >90% | 10mg |
£48.00 | 2025-02-09 |
1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE Related Literature
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
Additional information on 1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE
Research Brief on 1-CHLORO-3,4-DIHYDRO-2-NAPHTHALENECARBALDEHYDE N-(4-FLUOROPHENYL)HYDRAZONE (CAS: 320423-99-2)
1-Chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone (CAS: 320423-99-2) is a synthetic organic compound that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This hydrazone derivative is characterized by its unique structural features, including a naphthalene core and a fluorophenyl hydrazone moiety, which contribute to its biological activity and pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a therapeutic agent.
The compound has been investigated for its ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding. Its structural similarity to known pharmacophores has prompted researchers to evaluate its efficacy in targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The presence of the chloro and fluoro substituents enhances its reactivity and binding affinity, making it a promising candidate for further optimization and development.
Recent advancements in synthetic methodologies have enabled the efficient production of 1-Chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone, with improved yields and purity. These developments have facilitated its use in high-throughput screening assays and structure-activity relationship (SAR) studies. Researchers have also employed computational modeling techniques to predict its interactions with biological targets, providing valuable insights into its mechanism of action.
In vitro and in vivo studies have demonstrated the compound's potential as an anti-proliferative agent, with notable activity against certain cancer cell lines. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders. However, further research is needed to elucidate its pharmacokinetic and toxicological profiles, as well as to optimize its therapeutic index.
The integration of 1-Chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone into drug discovery pipelines highlights its versatility and potential as a scaffold for the development of novel therapeutics. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications, addressing unmet medical needs in various disease areas.
In conclusion, 1-Chloro-3,4-dihydro-2-naphthalenecarbaldehyde N-(4-fluorophenyl)hydrazone represents a promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes and biological activities warrant continued investigation, with the aim of harnessing its full therapeutic potential. Future research should focus on optimizing its properties, elucidating its mechanisms, and advancing its development into viable drug candidates.
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